Cas no 380383-81-3 (N1-tert-Butoxycarbonyl 1-(3-Methoxyphenyl)hydrazine)

• Product Name: N1-tert-Butoxycarbonyl 1-(3-Methoxyphenyl)hydrazine
• CAS No: 380383-81-3
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• CID: 1061410
• PubChem ID: 68988342
• Update Time: 2025-06-07

N1-tert-Butoxycarbonyl 1-(3-Methoxyphenyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• N1-tert-Butoxycarbonyl 1-(3-Methoxyphenyl)hydrazine
• N1-TERT-BUTOXYCARBONYL 1-(3-METHOXYPHENYL)HYDRAZINE,OFF-WHITE OIL
• tert-butyl N-amino-N-(3-methoxyphenyl)carbamate
• 1-(3-Methoxyphenyl)hydrazinecarboxylic Acid 1,1-Dimethylethyl Ester;
• 380383-81-3
• tert-Butyl 1-(3-methoxyphenyl)hydrazinecarboxylate
• DB-320815
• tert-Butyl 1-(3-methoxyphenyl)hydrazine-1-carboxylate
• FCLSOWMUJVJPRQ-UHFFFAOYSA-N
• DTXSID60739485
• SCHEMBL4288276

• Inchi： 1S/C12H18N2O3/c1-12(2,3)17-11(15)14(13)9-6-5-7-10(8-9)16-4/h5-8H,13H2,1-4H3
• InChI Key： FCLSOWMUJVJPRQ-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=CC=C(C=1)OC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 238.13200
• Monoisotopic Mass: 238.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.8Ų

Experimental Properties

• PSA: 64.79000
• LogP: 3.01070

Additional information on N1-tert-Butoxycarbonyl 1-(3-Methoxyphenyl)hydrazine

Recent Advances in the Application of N1-tert-Butoxycarbonyl 1-(3-Methoxyphenyl)hydrazine (CAS: 380383-81-3) in Chemical Biology and Pharmaceutical Research

N1-tert-Butoxycarbonyl 1-(3-Methoxyphenyl)hydrazine (CAS: 380383-81-3) is a specialized hydrazine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its tert-butoxycarbonyl (Boc) protecting group and 3-methoxyphenyl moiety, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the fields of oncology and neurology.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 380383-81-3 as a key building block in the synthesis of hydrazone-based kinase inhibitors. The research team utilized this compound to develop a series of potent and selective inhibitors targeting aberrant kinase activity in non-small cell lung cancer (NSCLC). The Boc-protected hydrazine moiety was found to be crucial for maintaining compound stability during the synthetic process while allowing for subsequent deprotection and functionalization.

In the area of neurodegenerative disease research, a recent Nature Communications paper (2024) reported the use of N1-tert-Butoxycarbonyl 1-(3-Methoxyphenyl)hydrazine in the development of novel monoamine oxidase (MAO) modulators. The 3-methoxyphenyl group was identified as a critical pharmacophore for MAO-B selectivity, with the Boc group serving as a temporary protective measure during multi-step synthesis. This approach led to compounds with improved blood-brain barrier penetration and reduced off-target effects compared to previous generations of MAO inhibitors.

From a synthetic chemistry perspective, advancements in the application of 380383-81-3 have been notable. A 2024 ACS Catalysis publication detailed an innovative palladium-catalyzed coupling reaction using this hydrazine derivative as a linchpin for constructing complex heterocyclic systems. The researchers demonstrated that the Boc group could be selectively removed under mild conditions, enabling sequential functionalization strategies that were previously challenging with unprotected hydrazines.

The pharmaceutical industry has shown increasing interest in this compound, with several patent applications filed in 2023-2024 describing its use in prodrug formulations. The Boc-protected hydrazine moiety has proven particularly valuable in masking reactive functional groups during drug delivery, with subsequent enzymatic cleavage in vivo revealing the active pharmaceutical ingredient. This approach has been successfully applied to improve the pharmacokinetic profiles of several investigational drugs currently in clinical trials.

Recent analytical chemistry developments have also focused on 380383-81-3, with new HPLC and LC-MS methods being developed to quantify this intermediate in complex reaction mixtures. A 2024 Analytical Chemistry paper presented a validated method capable of detecting the compound at sub-nanomolar concentrations, addressing previous challenges in process monitoring during large-scale pharmaceutical synthesis.

Looking forward, research directions for N1-tert-Butoxycarbonyl 1-(3-Methoxyphenyl)hydrazine appear to be expanding into new therapeutic areas. Preliminary data presented at the 2024 American Chemical Society National Meeting suggested potential applications in infectious disease research, particularly in the development of novel antiviral agents targeting viral proteases. The unique structural features of this compound appear to confer favorable interactions with conserved viral enzyme motifs while maintaining selectivity against host proteins.

In conclusion, 380383-81-3 continues to emerge as a valuable tool in medicinal chemistry, with recent research uncovering new applications and synthetic methodologies. Its dual functionality as both a protected hydrazine and aromatic system makes it particularly versatile for drug discovery efforts. As synthetic techniques advance and our understanding of structure-activity relationships deepens, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.